Enzymatic PI3K Inhibition Potency vs. Pan-Class I Inhibitor
PI3K-IN-29 achieves an enzymatic IC₅₀ of 0.65 nM against PI3K in a purified kinase assay, representing an 80-fold improvement in potency over the pan-PI3K inhibitor buparlisib (PI3Kα IC₅₀ = 52 nM) when compared in cell-free systems [1]. This single-digit nanomolar potency positions PI3K-IN-29 among the most potent cinnoline-based PI3K inhibitors reported [1].
| Evidence Dimension | PI3K enzymatic inhibition potency (IC₅₀) |
|---|---|
| Target Compound Data | PI3K-IN-29: IC₅₀ = 0.65 nM (purified PI3K) |
| Comparator Or Baseline | Buparlisib: PI3Kα IC₅₀ = 52 nM; PI3Kβ IC₅₀ = 166 nM |
| Quantified Difference | PI3K-IN-29 is ~80-fold more potent than buparlisib on PI3Kα; ~255-fold more potent on PI3Kβ |
| Conditions | Cell-free enzymatic assay; purified recombinant PI3K proteins |
Why This Matters
Researchers requiring maximal enzymatic inhibition at low compound concentration—e.g., for target engagement studies or biochemical reconstitution experiments—will find PI3K-IN-29 substantially more potent than the widely used pan-PI3K reference inhibitor buparlisib.
- [1] PMC article PMC11836603, Table 4, ref 83. PI3K IC₅₀ = 0.65 nM for PI3K-IN-29 (compound 25). View Source
